Cas no 2172457-22-4 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid)

• Product Name: 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• CAS No: 2172457-22-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5968521
• PubChem ID: 165819649
• Update Time: 2025-07-15

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• EN300-1540823
• 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid
• 2172457-22-4

• Inchi： 1S/C27H34N2O5/c1-18(26(31)32)9-7-10-19(2)29-25(30)15-8-16-28-27(33)34-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,18-19,24H,7-10,15-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CXZPVQOVNNSXCP-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid

Introduction to 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic Acid (CAS No. 2172457-22-4)

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid, identified by its CAS number CAS No. 2172457-22-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex molecular structure, combines a variety of functional groups that make it a promising candidate for various applications, particularly in drug development and biochemical research.

The molecular backbone of this compound consists of a long aliphatic chain terminated with a carboxylic acid group, while the amino functionality is protected by a methoxycarbonyl (Moc) group. This protection is crucial in medicinal chemistry, as it allows for selective deprotection under specific conditions, facilitating the synthesis of more complex derivatives. The presence of a fluorenyl moiety further enhances the compound's potential utility, as fluorene derivatives are known for their excellent photophysical properties and stability, making them valuable in both photopharmacology and material science.

In recent years, there has been growing interest in the development of novel amino acid analogs that can mimic or enhance the activity of natural amino acids. The structure of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid closely resembles that of certain non-proteinogenic amino acids, which have been shown to exhibit unique biological activities. For instance, studies have demonstrated that certain fluorene-based amino acids can serve as substrates for enzymes involved in protein synthesis, potentially leading to the development of new antibiotics or antiviral agents.

The< strong>Moc group in this compound not only provides stability during synthetic processes but also allows for controlled release of the amino group under physiological conditions. This feature is particularly relevant in drug design, where controlled release mechanisms can enhance therapeutic efficacy while minimizing side effects. The combination of these properties makes this compound a versatile tool for researchers exploring new pharmacological pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions could potentially lead to the discovery of new therapeutic agents targeting diseases such as diabetes, obesity, and inflammation.

The< strong>fluorenyl moiety also contributes to the compound's potential applications in material science. Fluorene derivatives are widely used in organic light-emitting diodes (OLEDs), photovoltaics, and other optoelectronic devices due to their high charge carrier mobility and excellent thermal stability. The incorporation of this group into pharmaceutical compounds could lead to novel drug delivery systems that leverage these properties for improved bioavailability and targeted action.

In conclusion, 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile functional groups make it a valuable asset for researchers exploring new drug candidates and biochemical pathways. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics and materials.